Cas no 128121-49-3 (2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo-)

2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo-, is a heterocyclic compound featuring a benzothiopyran core with a carboxylic acid substituent at the 6-position and a 4-oxo functional group. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a building block for bioactive molecules. The presence of both the thiopyran ring and carboxyl group enhances its utility in derivatization reactions, enabling the formation of amides, esters, or other functionalized intermediates. Its well-defined crystalline properties ensure consistent purity, making it a reliable reagent for research and industrial processes. The compound’s stability under standard conditions further supports its handling and storage in synthetic workflows.

2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo- structure

128121-49-3 structure

Product Name:2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo-

CAS No:128121-49-3

MF:C₁₀H₈O₃S

MW:208.233721733093

CID:3703040

PubChem ID:17796701

Update Time:2025-10-29

2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo-
- 4-oxo-3,4-dihydro-2H-1-benzothiopyran-6-carboxylic acid
- 4-Oxothiochroman-6-carboxylic acid
- DFA12149
- 4-Oxothiochromane-6-carboxylic acid
- SCHEMBL8138282
- starbld0027424
- Z1509025219
- EN300-6479881
- 128121-49-3
- 4-oxo-2,3-dihydrothiochromene-6-carboxylic acid
- Inchi： 1S/C10H8O3S/c11-8-3-4-14-9-2-1-6(10(12)13)5-7(8)9/h1-2,5H,3-4H2,(H,12,13)
- InChI Key： FAIRORIZYRGTPW-UHFFFAOYSA-N
- SMILES： S1C2C=CC(C(=O)O)=CC=2C(CC1)=O

Computed Properties

Exact Mass: 208.01941529g/mol
Monoisotopic Mass: 208.01941529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 79.7Å²

2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1612406-1g	4-Oxothiochroman-6-carboxylic acid	128121-49-3	98%	1g	￥8996.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1612406-5g	4-Oxothiochroman-6-carboxylic acid	128121-49-3	98%	5g	￥27743.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1612406-10g	4-Oxothiochroman-6-carboxylic acid	128121-49-3	98%	10g	￥34557.00	2024-08-09
Chemenu	CM463854-250mg	4-oxo-3,4-dihydro-2H-1-benzothiopyran-6-carboxylic acid	128121-49-3	95%+	250mg	$535	2023-02-24
Chemenu	CM463854-500mg	4-oxo-3,4-dihydro-2H-1-benzothiopyran-6-carboxylic acid	128121-49-3	95%+	500mg	$826	2023-02-24
Chemenu	CM463854-1g	4-oxo-3,4-dihydro-2H-1-benzothiopyran-6-carboxylic acid	128121-49-3	95%+	1g	$1052	2023-02-24
Enamine	EN300-6479881-0.05g	4-oxo-3,4-dihydro-2H-1-benzothiopyran-6-carboxylic acid	128121-49-3	95.0%	0.05g	$226.0	2025-03-15
Enamine	EN300-6479881-0.1g	4-oxo-3,4-dihydro-2H-1-benzothiopyran-6-carboxylic acid	128121-49-3	95.0%	0.1g	$337.0	2025-03-15
Enamine	EN300-6479881-0.25g	4-oxo-3,4-dihydro-2H-1-benzothiopyran-6-carboxylic acid	128121-49-3	95.0%	0.25g	$481.0	2025-03-15
Enamine	EN300-6479881-0.5g	4-oxo-3,4-dihydro-2H-1-benzothiopyran-6-carboxylic acid	128121-49-3	95.0%	0.5g	$758.0	2025-03-15